Cas no 1804371-74-1 (Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate)

• Product Name: Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate
• CAS No: 1804371-74-1
• MF: C₁₂H₉BrF₆O₂
• MW: 379.093084096909
• CID: 4976019
• Update Time: 2025-10-28

Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate

• Inchi： 1S/C12H9BrF6O2/c1-2-21-9(20)5-6-8(13)4-3-7(11(14,15)16)10(6)12(17,18)19/h3-4H,2,5H2,1H3
• InChI Key： TVVSVJMKVUNFTQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C(C(F)(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate

Introduction to Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate (CAS No. 1804371-74-1)

Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate (CAS No. 1804371-74-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated phenyl ring and two trifluoromethyl groups, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate is C₁₅H₉BrF₆O₂, and its molecular weight is approximately 405.03 g/mol. The presence of the bromine atom and the trifluoromethyl groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic applications.

In recent years, the study of fluorinated compounds has been a focal point in medicinal chemistry due to their unique properties such as enhanced metabolic stability, improved lipophilicity, and altered binding affinities to biological targets. The trifluoromethyl groups in Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate contribute to these properties, making it an attractive candidate for the development of novel drugs.

The bromine atom in the molecule also plays a significant role in its chemical reactivity and biological activity. Brominated compounds have been explored for their potential as inhibitors of various enzymes and receptors, which can be beneficial in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases. The combination of the bromine atom with the trifluoromethyl groups in Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate may enhance its selectivity and potency as a therapeutic agent.

Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate has been synthesized through various methodologies, including transition metal-catalyzed reactions and electrophilic aromatic substitution. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further research and development.

In preclinical studies, Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate has shown promising results in inhibiting specific enzymes involved in disease pathways. For example, it has demonstrated activity against kinases and proteases, which are key targets in cancer therapy. The compound's ability to modulate these enzymes suggests its potential as a lead compound for the development of new anticancer drugs.

Beyond cancer research, Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate has also been investigated for its potential applications in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and interact with specific receptors in the central nervous system makes it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate have also been studied extensively. Its lipophilicity and metabolic stability contribute to favorable pharmacokinetic profiles, which are essential for effective drug delivery and therapeutic outcomes. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile, making it suitable for further clinical evaluation.

In conclusion, Ethyl 2,3-bis(trifluoromethyl)-6-bromophenylacetate (CAS No. 1804371-74-1) is a promising compound with a unique molecular structure that offers significant potential in medicinal chemistry and pharmaceutical research. Its combination of bromine and trifluoromethyl groups provides it with valuable chemical and biological properties that make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research continues to explore its full therapeutic potential, making it an exciting area of study for scientists and researchers in the field.